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Compound of Interest

Compound Name: Bromophenol Blue

Cat. No.: B1667898

This guide provides an in-depth technical overview of the safety data for bromophenol blue,
tailored for researchers, scientists, and professionals in drug development. It consolidates
critical safety information, presents quantitative data in a structured format, and offers detailed
protocols for safe handling and emergency procedures.

Chemical Identification and Physical Properties

Bromophenol blue is a triphenylmethane dye commonly used as a pH indicator and for
tracking the migration of molecules in gel electrophoresis.

Table 1: Physical and Chemical Properties of Bromophenol Blue
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Property Value Reference
3,3",5'5"-
Chemical Name Tetrabromophenolsulfonephtha  N/A
lein
CAS Number 115-39-9 [1]
Molecular Formula C19H10BraOsS N/A
Molecular Weight 669.96 g/mol N/A

Purple, red, reddish-brown,
Appearance orange, or yellow N/A

powder/crystals.[2]

Melting Point 273 °C (decomposes) [3]

Boiling Point 279 °C [2]

Slightly soluble in water.
Solubility Soluble in ethanol, methanol, N/A

acetic acid, and benzene.[2]

pH 3.0 (Yellow) to pH 4.6

pH Indicator Range
(Blue)

Hazard Identification and GHS Classification

There is a notable discrepancy in the GHS classification of bromophenol blue among various
suppliers. Some sources classify it as hazardous, while others state it does not meet the
criteria for classification. Researchers should, therefore, handle this chemical with caution,
adhering to the more stringent safety precautions.

Table 2: GHS Hazard Classification (where applicable)
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Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation

Hazard Pictogram:

lsalt text

Signal Word: Warning

Toxicological Data

Detailed toxicological studies providing specific LD50 or LC50 values for bromophenol blue
are not readily available in the public domain. The hazard classification is based on general

toxicological principles and data from similar compounds. To the best of current knowledge, it

has not been thoroughly investigated for its toxicological properties. It is not listed as a
carcinogen by IARC, NTP, or OSHA.

Table 3: Summary of Toxicological Effects
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Effect

Observation

Acute Oral Toxicity

Harmful if swallowed.

Acute Dermal Toxicity

Harmful in contact with skin.

Acute Inhalation Toxicity

Harmful if inhaled.

Skin Corrosion/Irritation

May cause skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory or Skin Sensitization

No sensitizing effects are known.

Germ Cell Mutagenicity

Not classified as a mutagen.

Carcinogenicity

Not classified as a carcinogen.

Reproductive Toxicity

Not classified as a reproductive toxicant.

Exposure Controls and Personal Protection

Table 4: Exposure Limits and Protective Action Criteria

Parameter Value

OSHA PEL Not established
ACGIH TLV Not established
PAC-1 30 mg/m3
PAC-2 330 mg/m3
PAC-3 2,000 mg/m3

Engineering Controls

e Use in a well-ventilated area.

o Afume hood is recommended for procedures that may generate dust or aerosols.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Chemical safety goggles or a face shield are required.

» Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile
rubber).

o Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved particulate

respirator should be used.

Experimental Protocols
Standard Operating Procedure for Handling
Bromophenol Blue Powder

This protocol outlines the safe handling of solid bromophenol blue in a laboratory setting.
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Preparation

Review SDS

)

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

)

Prepare designated workspace
(clean bench or fume hood)

egin Handling

Handling

Weigh powder in a fume hood
or ventilated enclosure

'

Dissolve powder by slowly adding
it to the solvent with stirring

:

Transport in a sealed,
secondary container

nd Handling

Post-Handling

Decontaminate workspace
with appropriate solvent

!

Dispose of waste in a
_labeled_ hazardous waste container

)

Remove PPE and
wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of bromophenol blue powder.
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Protocol for Spill Cleanup of Bromophenol Blue Powder

This protocol provides a step-by-step guide for cleaning up a small spill of bromophenol blue
powder. For large spills, evacuate the area and contact emergency services.
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Initial Response

Alert others in the area

!

Evacuate immediate area if necessary

)

Don appropriate PPE:
- Respirator (if dusty)
- Goggles
- Gloves
- Lab Coat

egin Cleanup

Cleanup Procedure

Cover spill with absorbent pads
to prevent dust generation

)

Gently sweep powder into a
dustpan or onto a stiff card

}

Transfer collected powder into a
labeled hazardous waste container

egin Decontamination

Decontalmination

Wipe the spill area with a
damp cloth or paper towel

)

Dispose of cleaning materials
in the hazardous waste container

'

Clean the area with soap and water

)

Remove PPE and wash hands

Click to download full resolution via product page

Caption: Protocol for the cleanup of a bromophenol blue powder spill.
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First Aid Procedures for Bromophenol Blue Exposure

The following diagram outlines the immediate first aid steps to be taken in case of exposure to
bromophenol blue.

Eye Contact

Inhalation Skin Contact Ingestion
Immediately flush eyes with
Move to fresh air Remove contaminated clothing plenty of water for at least 15 minutes, Do NOT induce vomiting
l l lifting upper and lower eyelids l
Seek medical attention if Wash skin with soap and Remove contact lenses, if present Rinse mouth with water
breathing is difficult plenty of water for 15-20 minutes and easy to do

' ' }

Seek medical attention

if irritation persists Seek immediate medical attention Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to bromophenol blue.

Storage and Disposal
Storage

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.

o Keep the container tightly closed and properly labeled.

Disposal

o Dispose of waste bromophenol blue and contaminated materials in accordance with local,
state, and federal regulations.
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e Do not dispose of down the drain or in the regular trash.

Logical Relationships for Hazard Assessment

The following diagram illustrates the logical flow for assessing the risks associated with
handling bromophenol blue.

Identify Hazards
- Review SDS
- Note conflicting classifications

)

Assess Potential for Exposure
- Inhalation of dust
- Skin/eye contact
- Ingestion

)

Evaluate Risks
- Likelihood of exposure
- Severity of potential harm

)

Implement Control Measures
- Engineering controls (fume hood)
- Administrative controls (SOPSs)

- PPE

Review and Monitor Effectiveness
- Regular checks of controls
- Incident reporting and review

Re-evaluate

b o o [

Click to download full resolution via product page

Caption: Logical workflow for bromophenol blue hazard assessment.
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This guide is intended to provide comprehensive safety information for researchers working
with bromophenol blue. It is essential to always consult the specific Safety Data Sheet
provided by the supplier and to follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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